
8,11,14-Eicosatriynoic Acid solubility in DMSO
and ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8,11,14-Eicosatriynoic Acid

Cat. No.: B1662389 Get Quote

Technical Support Center: 8,11,14-Eicosatriynoic
Acid
This guide provides technical information and troubleshooting advice for researchers,

scientists, and drug development professionals working with 8,11,14-Eicosatriynoic Acid,

focusing on its solubility in DMSO and ethanol.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of 8,11,14-Eicosatriynoic Acid in common laboratory

solvents?

8,11,14-Eicosatriynoic Acid is readily soluble in organic solvents such as DMSO and ethanol.

[1] It is sparingly soluble in aqueous buffers like PBS.[1] For detailed solubility data, please

refer to the table below.

Q2: I am having trouble dissolving the compound. What should I do?

If you encounter solubility issues, we recommend the following troubleshooting steps:

Vortexing: Ensure the solution is mixed thoroughly by vortexing for a few minutes.

Warming: Gently warm the solution to 37°C to aid dissolution.
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Sonication: Sonicating the solution can help break up any particulates and enhance

solubility.[2]

Q3: How should I prepare a stock solution of 8,11,14-Eicosatriynoic Acid?

We recommend preparing a high-concentration stock solution in an organic solvent like DMSO

or ethanol. A detailed protocol for this procedure is provided in the "Experimental Protocols"

section of this document.

Q4: How should I store stock solutions of 8,11,14-Eicosatriynoic Acid?

Once prepared, it is advisable to aliquot the stock solution into single-use vials to prevent

degradation from repeated freeze-thaw cycles.[3] For long-term storage, it is recommended to

store the stock solution at -80°C (for up to 6 months) or -20°C (for up to 1 month).[2][3] The

solid form of the compound is stable for at least four years when stored at -20°C.[1]

Data Presentation
Solubility Data Summary

The following table summarizes the solubility of 8,11,14-Eicosatriynoic Acid in various

solvents.

Solvent Concentration

DMSO 100 mg/mL[1]

Ethanol 100 mg/mL[1]

DMF 100 mg/mL[1]

0.15 M Tris-HCl (pH 8.5) 1 mg/mL[1]

PBS (pH 7.2) 0.15 mg/mL[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Stock Solution
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This protocol describes the preparation of a 10 mg/mL stock solution of 8,11,14-Eicosatriynoic
Acid in DMSO or ethanol.

Materials:

8,11,14-Eicosatriynoic Acid (crystalline solid)

Anhydrous DMSO or Ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes

Procedure:

Weighing: Accurately weigh the desired amount of 8,11,14-Eicosatriynoic Acid. For

example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the compound.

Solvent Addition: Add the appropriate volume of the chosen solvent (DMSO or ethanol) to

the vial containing the compound. For a 10 mg/mL solution, add 1 mL of solvent.

Dissolution: Cap the vial securely and vortex the solution until the compound is completely

dissolved. If necessary, use the troubleshooting steps described in the FAQs (gentle

warming or sonication).

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or

-80°C as recommended.
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Experimental Workflow: Stock Solution Preparation

Weigh 8,11,14-Eicosatriynoic Acid

Add appropriate volume of DMSO or Ethanol

Vortex until fully dissolved

Optional: Gentle warming (37°C) or sonication if needed

If not dissolved

Aliquot into single-use vials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution.
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Troubleshooting Logic: Solubility Issues

Compound not dissolving?

Vortex thoroughly for 2-3 minutes

Is it dissolved?

Gently warm to 37°C

No

Solution ready for use

Yes

Is it dissolved?

Sonicate the solution

No

Yes

Is it dissolved?

Yes

Consult manufacturer's documentation or technical support

No

Click to download full resolution via product page

Caption: Troubleshooting flowchart for solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. 5(Z),11(Z),14(Z)-Eicosatrienoic Acid | TargetMol [targetmol.com]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [8,11,14-Eicosatriynoic Acid solubility in DMSO and
ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662389#8-11-14-eicosatriynoic-acid-solubility-in-
dmso-and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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